Cas no 75444-25-6 (4H-Furo[3',2':4,5]furo[2,3-h]-1-benzopyran-4-one,10-(acetyloxy)-7a,9,10,10a-tetrahydro-9,9-dimethyl-2-phenyl-, (7aS,10S,10aR)-)

• Product Name: 4H-Furo[3',2':4,5]furo[2,3-h]-1-benzopyran-4-one,10-(acetyloxy)-7a,9,10,10a-tetrahydro-9,9-dimethyl-2-phenyl-, (7aS,10S,10aR)-
• CAS No: 75444-25-6
• MF: C₂₃H₂₀O₆
• MW: 392.401307106018
• CID: 569014
• PubChem ID: 156341
• Update Time: 2025-04-19

4H-Furo[3',2':4,5]furo[2,3-h]-1-benzopyran-4-one,10-(acetyloxy)-7a,9,10,10a-tetrahydro-9,9-dimethyl-2-phenyl-, (7aS,10S,10aR)- Chemical and Physical Properties

Names and Identifiers

• 4H-Furo[3',2':4,5]furo[2,3-h]-1-benzopyran-4-one,10-(acetyloxy)-7a,9,10,10a-tetrahydro-9,9-dimethyl-2-phenyl-, (7aS,10S,10aR)-
• 4H-furo[3',2':4,5]furo[2,3-h]-1-benzopyran-4-one, 10-(acetyloxy)-7a,9,10,10a-tetrahydro-9,9-dimethyl-2-phenyl-, (7aR,10R,10aS)-
• 4H-Furo[3',2':4,5]furo[2,3-h]-1-benzopyran-4-one,10-(acetyloxy)-7a,9,10,10a-tetrahydro-9,9-dimethyl-2-phenyl-, (7aS,10S,10aR)
• Semiglabrin
• DTXSID50226359
• [(12R,15R,16S)-14,14-Dimethyl-6-oxo-4-phenyl-3,11,13-trioxatetracyclo[8.6.0.02,7.012,16]hexadeca-1(10),2(7),4,8-tetraen-15-yl] acetate
• CHEMBL376949
• 4H-Furo(3',2':4,5)furo(2,3-h)-1-benzopyran-4-one, 10-(acetyloxy)-7a,9,10,10a-tetrahydro-9,9-dimethyl-2-phenyl-, (7aalpha,10beta,10aalpha)-(-)-
• Pseudosemiglabrin
• 75444-25-6
• (-)-Pseudosemiglabrin
• (7aS,10R,10aR)-10-(Acetyloxy)-7a,9,10,10a-tetrahydro-9,9-dimethyl-2-phenyl-4H-furo[3',2':4,5]furo[2,3-h]-1-benzopyran-4-one
• (7aS,10S,10aR)-10-(Acetyloxy)-7a,9,10,10a-tetrahydro-9,9-dimethyl-2-phenyl-4H-furo[3',2':4,5]furo[2,3-h]-1-benzopyran-4-one

• Inchi： 1S/C23H20O6/c1-12(24)26-21-19-18-16(28-22(19)29-23(21,2)3)10-9-14-15(25)11-17(27-20(14)18)13-7-5-4-6-8-13/h4-11,19,21-22H,1-3H3/t19-,21+,22+/m0/s1
• InChI Key： XTIQPKJOGKMOSY-KSEOMHKRSA-N
• SMILES： O1[C@@H]2[C@@H](C3C4=C(C(C=C(C5C=CC=CC=5)O4)=O)C=CC=3O2)[C@H](C1(C)C)OC(C)=O

Computed Properties

• Exact Mass: 392.126
• Monoisotopic Mass: 392.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 517.2°C at 760 mmHg
• Flash Point: 225.9°C
• Refractive Index: 1.641
• PSA: 71.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones 8-prenylated flavones